molecular formula C9H8N2O2S B8693156 2-(Ethylsulfanyl)-5-nitrobenzonitrile CAS No. 918810-26-1

2-(Ethylsulfanyl)-5-nitrobenzonitrile

Cat. No. B8693156
CAS RN: 918810-26-1
M. Wt: 208.24 g/mol
InChI Key: FBAHGERYHGWACZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Ethylsulfanyl)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Ethylsulfanyl)-5-nitrobenzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Ethylsulfanyl)-5-nitrobenzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

918810-26-1

Product Name

2-(Ethylsulfanyl)-5-nitrobenzonitrile

Molecular Formula

C9H8N2O2S

Molecular Weight

208.24 g/mol

IUPAC Name

2-ethylsulfanyl-5-nitrobenzonitrile

InChI

InChI=1S/C9H8N2O2S/c1-2-14-9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2H2,1H3

InChI Key

FBAHGERYHGWACZ-UHFFFAOYSA-N

Canonical SMILES

CCSC1=C(C=C(C=C1)[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-fluoro-5-nitrobenzonitrile (5.00 g, 30.1 mmol) in DMF (100 mL), triethylamine (9.30 mL, 66.7 mmol) was added and followed by ethanethiol (2.80 mL, 37.9 mmol). After stirring at rt for 1 h, the reaction mixture was poured into water (500 mL). The resulting precipitate was filtered and dried on high vacuum overnight to provide 5A (6.08 g, 97%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
9.3 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Three
Name
Yield
97%

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